molecular formula C14H19NO3 B3953227 4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate

4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate

Cat. No. B3953227
M. Wt: 249.30 g/mol
InChI Key: MTJOQSQFZUYBER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate involves the inhibition of various enzymes and proteins that are involved in the development and progression of inflammatory and cancerous diseases. It also has a potential use in the treatment of neurological disorders by inhibiting the accumulation of beta-amyloid plaques in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to reduce the levels of pro-inflammatory cytokines and chemokines in the body, which are responsible for the development and progression of inflammatory diseases. It has also been shown to induce apoptosis in cancer cells and inhibit the growth and proliferation of cancerous cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate in lab experiments include its high purity, stability, and ease of synthesis. However, its limitations include its potential toxicity and the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the research and development of 4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate. These include the development of more efficient synthesis methods, the study of its potential use in the treatment of neurological disorders, and the investigation of its potential use in combination with other drugs for the treatment of cancer and inflammatory diseases.
In conclusion, this compound is a promising chemical compound that has potential applications in various fields of scientific research. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it a valuable tool for the development of new drugs and treatments. However, further studies are needed to determine its efficacy and safety in humans.

Scientific Research Applications

4-{[(1-ethylpropyl)amino]carbonyl}phenyl acetate has been extensively studied for its potential applications in various fields of scientific research. It has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been shown to have a potential use in the treatment of neurological disorders such as Alzheimer's disease.

properties

IUPAC Name

[4-(pentan-3-ylcarbamoyl)phenyl] acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19NO3/c1-4-12(5-2)15-14(17)11-6-8-13(9-7-11)18-10(3)16/h6-9,12H,4-5H2,1-3H3,(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MTJOQSQFZUYBER-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(CC)NC(=O)C1=CC=C(C=C1)OC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

249.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.